Cas no 182353-83-9 (4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt)

• Product Name: 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt
• CAS No: 182353-83-9
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 1070203
• PubChem ID: 45075217
• Update Time: 2025-06-11

4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 4-(4-Phenoxyphenyl)piperidine hydrochloride
• 4-(4-phenoxyphenyl)piperidine;hydrochloride
• 4-(4-Phenoxyphenyl)piperidinehydrochloride
• 182353-83-9
• CS-0360121
• 4-(4-Phenoxyphenyl)piperidine HCl
• AKOS015848681
• 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt

• MDL： MFCD09475410
• Inchi： 1S/C17H19NO.ClH/c1-2-4-16(5-3-1)19-17-8-6-14(7-9-17)15-10-12-18-13-11-15;/h1-9,15,18H,10-13H2;1H
• InChI Key： BIGMUKPPNOBNSV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CC(=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 289.1233420g/mol
• Monoisotopic Mass: 289.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt

Introduction to 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt (CAS No. 182353-83-9)

4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt, identified by its Chemical Abstracts Service (CAS) number 182353-83-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered attention due to its potential biological activity and its utility as a building block in the synthesis of more complex molecules.

The compound belongs to the broader class of piperidine-based scaffolds, which are widely recognized for their role in drug discovery. Piperidines, characterized by a six-membered ring containing one nitrogen atom, are prevalent in numerous pharmacologically active agents, including antipsychotics, antidepressants, and antiviral drugs. The introduction of a phenoxyl group at the 4-position of the piperidine ring and the subsequent formation of its hydrochloride salt modify its physicochemical properties and influence its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt. Its structure suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and solubility characteristics that make it suitable for further development into therapeutic agents. Researchers have been particularly intrigued by its potential as a precursor in the synthesis of molecules targeting neurological and cardiovascular systems.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The phenoxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, modifications at the phenolic oxygen could enhance binding interactions with enzymes or receptors, while alterations to the piperidine nitrogen might improve metabolic resistance. This flexibility has made 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt a valuable intermediate in drug design.

Recent studies have begun to uncover the biological activity of related compounds within this chemical class. Researchers have reported that certain piperidine derivatives exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. While preliminary data on 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt are still limited, these findings suggest that it could serve as a lead compound for developing novel therapeutics.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable to formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and dosing regimens. By incorporating this salt form, researchers can optimize delivery systems and improve therapeutic efficacy.

Advances in computational chemistry have also played a significant role in studying 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can guide experimental design and help identify potential analogs with enhanced activity or reduced side effects.

In addition to its pharmacological potential, this compound has shown promise in material science applications. Its unique structural features make it suitable for use in organic electronics or as a component in advanced materials. The ability to modify its electronic properties through functionalization opens up possibilities for innovative applications beyond traditional pharmaceuticals.

The synthesis of 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions to introduce the phenoxyl group onto the piperidine ring, followed by salt formation with hydrochloric acid. These synthetic strategies leverage modern catalytic methods to achieve efficient and scalable production.

Quality control and analytical characterization are essential steps in ensuring the integrity of 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets pharmaceutical standards.

The future direction of research on 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt is likely to focus on expanding its chemical space through structural analogs and exploring new therapeutic indications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like this one may find novel roles in treating complex diseases.

In conclusion, 4-(4-Phenoxyphenyl)piperidine Hydrochloride Salt (CAS No. 182353-83-9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure, combined with its potential biological activity and synthetic versatility, positions it as a promising candidate for further investigation. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and material science.